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Compound of Interest

Compound Name:
Oxybis(methyl-2,1-ethanediyl)

diacrylate

Cat. No.: B1227051 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of Dipropylene Glycol Diacrylate (DPGDA), identified by CAS number 57472-68-1.

DPGDA is a difunctional acrylate monomer widely utilized in various industrial applications,

particularly in the formulation of ultraviolet (UV) and electron beam (EB) curable resins for

coatings, inks, and adhesives. This document details its key physical and chemical

characteristics, provides methodologies for its synthesis and polymerization, and outlines

experimental protocols for the determination of its principal properties. The information is

presented to support researchers, scientists, and professionals in the fields of materials

science and chemical engineering in their understanding and application of this versatile

monomer.
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Identifier Value

CAS Number 57472-68-1

IUPAC Name Oxybis(methyl-2,1-ethanediyl) diacrylate

Synonyms Dipropylene glycol diacrylate, DPGDA

Molecular Formula C₁₂H₁₈O₅

Molecular Weight 242.27 g/mol

Chemical Structure

Physical Properties
The physical properties of Dipropylene Glycol Diacrylate are summarized in the table below.

These properties are crucial for its handling, processing, and application in various

formulations.
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Property Value

Appearance Colorless to light yellow liquid

Odor Characteristic, ester-like

Density 1.049 g/cm³ at 20°C

Boiling Point

>200 °C (under reduced pressure)[1];

approximately 225 °C[2]; 119-121°C at 0.8 mm

Hg

Melting Point -86 °C[3]

Flash Point 137 °C (closed cup)[3]

Viscosity 6-12 cP at 25°C[4]

Refractive Index 1.449 - 1.454

Vapor Pressure 0.085 Pa at 20°C

Water Solubility 5.2 g/L at 20°C

Solubility in Organic Solvents
Soluble in alcohols, ketones, and ethers.[2]

Slightly soluble in acetone and benzene.

Chemical Properties and Reactivity
DPGDA is a highly reactive difunctional monomer due to the presence of two acrylate groups.

This high reactivity is the basis for its primary application in rapid curing systems.

Polymerization: DPGDA readily undergoes free-radical polymerization when exposed to a

source of free radicals, such as those generated by photoinitiators upon exposure to UV light

or by thermal initiators.[2] This polymerization is a rapid process that converts the liquid

monomer into a solid, cross-linked polymer network.[2]

Crosslinking: The presence of two acrylate functional groups allows DPGDA to act as a

crosslinking agent, forming a three-dimensional polymer network. This crosslinked structure

imparts desirable properties to the final material, such as hardness, chemical resistance, and

thermal stability.[2]
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Copolymerization: DPGDA can be copolymerized with other vinyl monomers to tailor the

properties of the resulting polymer.

Experimental Protocols
This section provides detailed methodologies for the determination of key physical and

chemical properties of Dipropylene Glycol Diacrylate. These protocols are based on

internationally recognized standards to ensure accuracy and reproducibility.

Determination of Viscosity
The viscosity of DPGDA is a critical parameter for its application in coatings and inks, as it

influences the flow and leveling of the formulation. A suitable method for determining the

kinematic viscosity is outlined in ASTM D445.

Apparatus:

Calibrated glass capillary viscometer (e.g., Ubbelohde type)

Constant temperature bath

Timer accurate to 0.1 seconds

Thermometer

Procedure:

Ensure the viscometer is clean and dry.

Filter the DPGDA sample through a fine-mesh screen to remove any particulate matter.

Introduce the sample into the viscometer, ensuring the liquid level is between the filling

marks.

Place the viscometer in the constant temperature bath set to the desired temperature (e.g.,

25°C) and allow it to equilibrate for at least 30 minutes.
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Using suction or pressure, draw the liquid up through the capillary until it is above the upper

timing mark.

Release the suction or pressure and allow the liquid to flow freely down the capillary.

Start the timer when the leading edge of the meniscus passes the upper timing mark and

stop the timer when it passes the lower timing mark.

Repeat the measurement at least twice. The flow times should be within the specified

repeatability of the method.

Calculate the kinematic viscosity (ν) using the following equation: ν = C * t where C is the

calibration constant of the viscometer (in mm²/s²) and t is the average flow time (in s).

The dynamic viscosity (η) can be calculated by multiplying the kinematic viscosity by the

density (ρ) of the liquid at the same temperature: η = ν * ρ

Determination of Density
The density of DPGDA is an important property for quality control and for converting mass to

volume. The ASTM D4052 standard provides a precise method for its determination.

Apparatus:

Digital density meter with an oscillating U-tube

Syringe or autosampler for sample injection

Constant temperature bath integrated with the density meter

Procedure:

Calibrate the digital density meter with dry air and a certified reference standard (e.g., pure

water) at the desired temperature (e.g., 20°C).

Ensure the sample is free of air bubbles. If necessary, degas the sample.

Inject the DPGDA sample into the oscillating U-tube of the density meter.
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Allow the temperature of the sample to stabilize.

The instrument measures the oscillation period of the U-tube containing the sample and

calculates the density based on the calibration.

Record the density reading from the instrument.

Clean the U-tube with an appropriate solvent and dry it with a stream of air before the next

measurement.

Determination of Flash Point
The flash point is a critical safety parameter that indicates the lowest temperature at which the

vapors of the liquid will ignite in the presence of an ignition source. The Pensky-Martens

closed-cup method (ASTM D93) is a standard procedure for this determination.

Apparatus:

Pensky-Martens closed-cup flash point tester

Thermometer

Heating source with controlled temperature ramp

Ignition source (gas flame or electric igniter)

Procedure:

Pour the DPGDA sample into the test cup to the specified filling mark.

Place the lid on the cup, ensuring a proper seal.

Insert the thermometer into the lid.

Begin heating the sample at a controlled rate (typically 5-6°C/min).

Stir the sample continuously at the specified speed.
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As the temperature approaches the expected flash point, apply the ignition source at

specified temperature intervals by dipping it into the vapor space of the cup.

The flash point is the lowest temperature at which a distinct flash is observed in the interior

of the cup.

Record the barometric pressure at the time of the test to apply a correction to the observed

flash point if necessary.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. The OECD Guideline 103 describes several methods for its

determination. The distillation method is commonly used.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer

Heating mantle or oil bath

Procedure:

Place a measured volume of DPGDA and a few boiling chips into the distillation flask.

Set up the distillation apparatus with the thermometer bulb positioned at the level of the side

arm leading to the condenser.

Begin heating the flask gently.

Observe the temperature as the liquid begins to boil and the vapor condenses and collects in

the receiving flask.
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The boiling point is the temperature at which the liquid and vapor are in equilibrium under the

given pressure, which is indicated by a stable temperature reading on the thermometer

during distillation.

Record the boiling point and the atmospheric pressure.

Determination of Melting Point
The melting point is the temperature at which a solid transitions to a liquid. For a substance like

DPGDA, which has a very low melting point, this is often referred to as the freezing point. The

OECD Guideline 102 provides methods for this determination.

Apparatus:

Capillary tube melting point apparatus or a differential scanning calorimeter (DSC)

Sample in a solid state (if possible by cooling)

Procedure (using Capillary Tube Method):

If the sample is liquid at room temperature, it needs to be solidified by cooling.

Introduce a small amount of the solidified sample into a capillary tube.

Place the capillary tube in the melting point apparatus.

Heat the sample at a controlled rate.

Observe the sample through the magnifying lens.

The melting point is the temperature at which the first droplet of liquid appears, and the

melting range is the temperature range from the initial melting to the complete liquefaction of

the sample.

Synthesis and Polymerization
Synthesis of Dipropylene Glycol Diacrylate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DPGDA is typically synthesized by the direct esterification of dipropylene glycol with acrylic

acid. The reaction is generally carried out in the presence of an acid catalyst and a

polymerization inhibitor to prevent the premature polymerization of the acrylate monomer.

Dipropylene Glycol

Reactor

Acrylic Acid

Acid Catalyst
(e.g., p-toluenesulfonic acid)

Polymerization Inhibitor
(e.g., hydroquinone)

Solvent
(e.g., Toluene)

Heating & RefluxEsterification Neutralization
(with alkaline solution)

Crude Product Washing
(with brine)

Drying & Solvent Removal
(Vacuum Distillation) Dipropylene Glycol Diacrylate

Click to download full resolution via product page

Caption: Synthesis of Dipropylene Glycol Diacrylate via Esterification.

A general laboratory-scale synthesis procedure is as follows:

Charge a reaction flask equipped with a stirrer, thermometer, and a Dean-Stark trap with

dipropylene glycol, acrylic acid (in slight excess), an acid catalyst (e.g., p-toluenesulfonic

acid), a polymerization inhibitor (e.g., hydroquinone), and a solvent for azeotropic water

removal (e.g., toluene).

Heat the mixture to reflux and continuously remove the water of reaction via the Dean-Stark

trap.
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Monitor the reaction progress by measuring the amount of water collected or by techniques

such as titration to determine the acid value.

Once the reaction is complete, cool the mixture.

Neutralize the excess acrylic acid and the catalyst with an alkaline solution (e.g., sodium

carbonate solution).

Wash the organic layer with brine to remove residual salts and water-soluble impurities.

Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).

Remove the solvent and any unreacted starting materials under reduced pressure to yield

the purified Dipropylene Glycol Diacrylate.

UV Curing of Dipropylene Glycol Diacrylate
DPGDA is a key component in UV-curable formulations. The curing process involves the rapid

polymerization and crosslinking of the monomer upon exposure to UV radiation in the presence

of a photoinitiator.
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Caption: Experimental Workflow for UV Curing and Characterization of DPGDA.

Experimental Workflow for UV Curing and Characterization:

Formulation: Prepare a UV-curable formulation by mixing DPGDA with a suitable

photoinitiator (e.g., 1-5 wt%). Other additives such as pigments, fillers, or stabilizers can also

be incorporated depending on the desired properties of the final product.
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Coating Application: Apply a thin film of the formulation onto a substrate (e.g., glass, metal,

or plastic) using a suitable technique such as spin coating, bar coating, or spray coating to

achieve a uniform thickness.

UV Curing: Expose the coated substrate to a UV light source (e.g., a mercury vapor lamp)

with a specific intensity and for a defined duration. The UV energy initiates the

photopolymerization process, leading to the rapid curing of the film.

Characterization of the Cured Film:

Degree of Conversion: The extent of polymerization can be determined using Fourier-

transform infrared (FT-IR) spectroscopy by monitoring the disappearance of the acrylate

double bond absorption peak (typically around 810 cm⁻¹ and 1635 cm⁻¹).

Thermal Properties: The glass transition temperature (Tg) of the cured polymer can be

measured using Differential Scanning Calorimetry (DSC), which provides information

about the thermal stability of the material.

Mechanical Properties: The hardness of the cured film can be assessed using techniques

like pencil hardness or nanoindentation. Adhesion to the substrate can be evaluated using

cross-hatch adhesion tests.

Applications
Due to its fast curing speed, low viscosity, and good performance properties, DPGDA is used in

a wide range of applications, including:

Coatings: Wood coatings, plastic coatings, and overprint varnishes.

Inks: Screen printing inks, flexographic inks, and inkjet inks.

Adhesives: Pressure-sensitive adhesives and structural adhesives.

3D Printing: As a component in photopolymer resins for stereolithography (SLA) and other

3D printing technologies.

Safety and Handling
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DPGDA is a reactive chemical and should be handled with appropriate safety precautions. It

can cause skin and eye irritation.[3] It is important to consult the Safety Data Sheet (SDS) for

detailed information on handling, storage, and disposal. Personal protective equipment,

including gloves and safety glasses, should be worn when handling this material.

Conclusion
Dipropylene Glycol Diacrylate (CAS 57472-68-1) is a versatile and widely used difunctional

acrylate monomer. Its well-characterized physical and chemical properties, particularly its high

reactivity and low viscosity, make it an essential component in the formulation of high-

performance UV/EB curable materials. This technical guide provides a comprehensive

resource for researchers and professionals, summarizing its key characteristics and providing

detailed experimental protocols for its analysis. A thorough understanding of these properties

and methodologies is crucial for the effective and safe utilization of DPGDA in various industrial

and research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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